2-[[1-[(5-Methyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-[(5-methyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C17H20N4O2/c1-13-16(9-20-23-13)11-21-6-2-3-15(10-21)12-22-17-7-14(8-18)4-5-19-17/h4-5,7,9,15H,2-3,6,10-12H2,1H3
• InChI Key: OHQXQEUMYDRZJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CN2CCCC(C2)COC3=NC=CC(=C3)C#N
• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.37 g/mol

Description

Oxazole is a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom. It’s an important nucleus in medicinal chemistry due to its wide spectrum of biological activities. Imidazole, another five-membered heterocyclic compound, contains two nitrogen atoms and is known for its broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of oxazole and imidazole derivatives has been a subject of interest for many researchers. For instance, Aagalwe et al. prepared 4-substituted aryl 2–4-disubstituted phenoxy methyl 4-oxazol-5-one derivatives and screened their antibacterial potential.

Molecular Structure Analysis

Oxazoles have a doubly unsaturated 5-membered ring with one oxygen atom at position 1 and a nitrogen at position 3. Imidazoles also have a five-membered ring, but with two nitrogen atoms.

Chemical Reactions Analysis

The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities. Similarly, imidazole derivatives show different biological activities based on their substitution patterns.

Physical And Chemical Properties Analysis

Oxazoles are stable liquids at room temperature with a boiling point of 69 °C. They are highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of oxazole and imidazole derivatives can vary widely depending on their specific structures and targets. They have been found to exhibit a range of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant effects.

Future Directions

The development of new drugs often involves the synthesis of new chemical entities, and heterocyclic compounds like oxazoles and imidazoles have been increasingly used as intermediates in these syntheses. Therefore, the study of these compounds and their derivatives is likely to continue to be an important area of research in medicinal chemistry.